Cas no 51282-57-6 (Propan-2-yl 5-chloro-2-nitrobenzoate)

• Product name: Propan-2-yl 5-chloro-2-nitrobenzoate
• CAS No: 51282-57-6
• MF: C₁₀H₁₀NO₄Cl
• MW: 243.644
• CID: 2829696
• PubChem ID: 52448730

Propan-2-yl 5-chloro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 5-chloro-2-nitrobenzoate, AldrichCPR
• 51282-57-6
• AKOS008948329
• DTXSID00680482
• Propan-2-yl 5-chloro-2-nitrobenzoate

• Inchi： InChI=1S/C10H10ClNO4/c1-6(2)16-10(13)8-5-7(11)3-4-9(8)12(14)15/h3-6H,1-2H3
• InChI Key： XKQPTNNHSOZIEF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 243.0298355Da
• Monoisotopic Mass: 243.0298355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų